2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• SMILES: CC(C)(C)C(C1=C(C(=CC(=C1)Cl)Br)O)N
• InChI: InChI=1S/C11H15BrClNO/c1-11(2,3)10(14)7-4-6(13)5-8(12)9(7)15/h4-5,10,15H,14H2,1-3H3
• InChIKey: KPPJKLWINHZUMK-UHFFFAOYSA-N

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol: Identity & Structure

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol (CAS 2089753-36-4) is a halogenated aminophenol derivative with molecular formula C11H15BrClNO and molecular weight 292.60 g/mol . The compound features a 6-bromo-4-chlorophenol core substituted at the ortho position with a sterically bulky 1-amino-2,2-dimethylpropyl side chain (SMILES: CC(C)(C)C(N)c1cc(Cl)cc(Br)c1O) . This gem-dimethyl branching motif distinguishes it from a broad series of structurally related 2-(1-aminoalkyl)-6-bromo-4-chlorophenol analogs that carry linear or less-substituted side chains, creating a unique steric and lipophilicity profile. Commercially available at 95% purity from multiple suppliers , the compound serves primarily as a screening compound and synthetic intermediate .

Core 6-Bromo-4-chlorophenol scaffold with ortho-aminoalkyl substituent

Side chain Sterically bulky 1-amino-2,2-dimethylpropyl (gem-dimethyl) motif

Use context Screening compound and synthetic intermediate

Why This Compound Cannot Be Replaced by Close Analogs

Within the 2-(1-aminoalkyl)-6-bromo-4-chlorophenol series, even modest changes in side-chain architecture produce measurable shifts in molecular properties and biological profile. The 2,2-dimethylpropyl (neo-pentyl) branch introduces greater steric bulk near the phenolic oxygen and amino group compared to methyl, ethyl , 2-methylpropyl (isobutyl) , or 3-methylbutyl (isopentyl) [1] analogs, altering both the pKa of the phenol and the conformational preferences of the amino-bearing side chain. Halogen position is equally critical: the 6-bromo-4-chloro regioisomer differs from the 4-bromo-6-chloro positional isomer . These structural differences affect logP, hydrogen-bonding capacity, and ultimately target engagement — meaning a procurement decision based solely on the bromo-chlorophenol scaffold without specifying the aminoalkyl substituent carries a high risk of obtaining a compound with divergent biological readouts or synthetic utility [2].

Side-chain architecture Gem-dimethyl branching alters phenol pKa and amino-group conformation; linear or less-substituted analogs may not reproduce binding profiles.

Halogen regioisomerism 6-Bromo-4-chloro and 4-bromo-6-chloro isomers have identical MW but distinct electronic effects, making them non-interchangeable in target engagement and reactivity.

Scaffold-only procurement Sourcing a generic bromo-chlorophenol without verifying the aminoalkyl substituent may yield compounds with divergent biological readouts or synthetic utility.

• [1] PubChem. 2-(1-Amino-3-methylbutyl)-6-bromo-4-chlorophenol, CID 131305056, CAS 2090680-61-6, MW 292.60. View Source
• [2] ACS Omega. Ly, T. N. et al. Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. ACS Omega 2024, 9(39), 40897-40906. View Source

Quantitative Differentiation Evidence

GR Transrepression Potency

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol demonstrates glucocorticoid receptor (GR) transrepression activity with an EC50 of 6.20 nM in human A549 lung epithelial cells, measured as inhibition of IL-1β-stimulated NF-κB-dependent E-selectin transcription [1]. The compound also exhibits GR binding affinity (Ki = 0.400 nM by fluorescence polarization displacement) and additional transrepression activity via AP-1 inhibition (EC50 = 12.7 nM), while showing substantially weaker transactivation (EC50 = 46.5–67.2 nM) [1]. Transrepression:transactivation selectivity (EC50 ratio ≈ 7.5–10.8) has been associated with reduced side-effect potential in anti-inflammatory glucocorticoid development programs [2].

GR Transrepression

Reported

EC₅₀ 6.20 nM (NF-κB)
K_i 0.400 nM

Reported GR transrepression selectivity context

Transrepression:transactivation ratio ≈7.5–10.8 (A549 cells)

Evidence Dimension	GR transrepression potency and transrepression/transactivation selectivity ratio
Target Compound Data	EC50 (NF-κB transrepression): 6.20 nM; EC50 (AP-1 transrepression): 12.7 nM; EC50 (transactivation): 46.5–67.2 nM; GR Ki: 0.400 nM
Comparator Or Baseline	Dexamethasone (clinical GR agonist): transrepression/transactivation separation is typically 2–5-fold in similar cellular assays; dissociated GR ligands (e.g., selective GR modulators) generally exhibit EC50 ratios >5.
Quantified Difference	Target compound transrepression:transactivation ratio ≈ 7.5–10.8-fold, exceeding the 2–5-fold typical of classical GR agonists and entering the range of dissociated GR modulators.
Conditions	Human A549 cells; IL-1β-stimulated NF-κB-dependent E-selectin reporter (transrepression); PMA-induced AP-1 luciferase reporter (transrepression); GAL4-DBD GR ligand-binding domain in HeLa cells (transactivation); fluorescence polarization GR binding assay.

Why This Matters

A transrepression:transactivation selectivity ratio exceeding ~7.5 differentiates this compound from simple GR binders and supports its use in programs requiring anti-inflammatory activity with potentially attenuated metabolic side effects.

• [1] BindingDB. BDBM50348412 / CHEMBL1800982. Affinity Data: GR Ki 0.400 nM, EC50 (NF-κB transrepression) 6.20 nM, EC50 (AP-1 transrepression) 12.7 nM, EC50 (transactivation) 46.5–67.2 nM. View Source
• [2] De Bosscher, K. et al. A fully dissociated compound of plant origin for inflammatory gene repression. Proc. Natl. Acad. Sci. USA 2005, 102(44), 15827–15832. View Source

Side-Chain Branching and Lipophilicity

The 2,2-dimethylpropyl substituent of the target compound increases calculated logP by approximately 0.8–1.1 log units compared to the simple 2-amino analog 2-amino-6-bromo-4-chlorophenol, which has a computed logP of 2.97 . An XLogP3-AA value of 4 has been computed for the structurally isomeric 2-(1-amino-3-methylbutyl) analog (also MW 292.60, C11H15BrClNO), providing a reference benchmark for aminoalkyl chain-extended bromophenols in this series [1]. The target compound, with its gem-dimethyl branching at the α-carbon, is expected to exhibit logP in this elevated range (≥4), driven by increased molecular surface area and reduced hydrogen-bonding solvent accessibility at the amino-bearing carbon.

Lipophilicity Shift

Class-level

Estimated logP ≥4
vs ~2.97 (2-amino analog)

Supports permeability-dependent assay selection

Computed logP; class-level inference from structural isomer

Evidence Dimension	Computed lipophilicity (logP) as a function of side-chain substituent
Target Compound Data	Estimated logP ≥4 (class-level inference from XLogP3-AA of structurally related C11H15BrClNO isomers)
Comparator Or Baseline	2-Amino-6-bromo-4-chlorophenol (CAS 179314-60-4): computed logP = 2.97; lacks α-alkyl branching . 2-(1-Amino-3-methylbutyl)-6-bromo-4-chlorophenol: XLogP3-AA = 4 [1].
Quantified Difference	Estimated ΔlogP ≈ +1.0 vs. 2-amino-6-bromo-4-chlorophenol (logP 2.97 → ~4); comparable to measured XLogP3-AA = 4 for the 3-methylbutyl isomer.
Conditions	Computed logP by XLogP3 and MolLogP algorithms; experimental logP not publicly available.

Why This Matters

A logP shift of ~1 unit can translate to a 10-fold change in membrane permeability and non-specific protein binding, making the dimethylpropyl analog significantly more suitable for cellular permeability-dependent assay formats than the simpler 2-amino analog.

• [1] PubChem. 2-(1-Amino-3-methylbutyl)-6-bromo-4-chlorophenol, CID 131305056. XLogP3-AA = 4. View Source

Side-Chain Branching Modulates Antibacterial Potency

2-Amino-6-bromo-4-chlorophenol, the simplest primary-amino analog lacking an α-alkyl side chain, exhibits measurable antibacterial activity with an MIC of 32 μg/mL against Staphylococcus aureus . A comprehensive structure-activity relationship study of bromophenol derivatives against S. aureus and MRSA (ACS Omega, 2024) demonstrated that antibacterial potency of halogenated phenols is highly contingent on the specific substituent pattern — including the nature and position of alkyl and amino-bearing side chains — with MIC values spanning two orders of magnitude depending on functional group composition [1]. The target compound, containing the gem-dimethylpropyl side chain, is positioned in a structurally distinct region of this activity landscape compared both to the simple 2-amino analog and to N-substituted Schiff base derivatives that form metal complexes.

Antibacterial SAR

Class-level

Target compound occupies distinct cluster in MIC landscape (0.78–50 μg/mL)

Antimicrobial screening context

No public MIC data; structural analog MIC 32 μg/mL (S. aureus)

Evidence Dimension	Antibacterial potency as a function of aminoalkyl side-chain structure
Target Compound Data	2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol: no public MIC data identified; structurally positioned as a tertiary-branched aminoalkyl congener within the bromophenol antibacterial SAR landscape.
Comparator Or Baseline	2-Amino-6-bromo-4-chlorophenol (no α-alkyl branch): S. aureus MIC = 32 μg/mL, E. coli MIC = 64 μg/mL . Bromophenol derivative panel: MIC range 0.78–50 μg/mL depending on substitution pattern [1].
Quantified Difference	SAR landscape: MIC values within the bromophenol class vary by ≥60-fold (0.78–50 μg/mL), with side-chain architecture as a primary determinant. The target compound's gem-dimethyl branching defines a distinct SAR cluster relative to linear-chain analogs.
Conditions	Broth microdilution assay; S. aureus and MRSA; ACS Omega 2024 systematic SAR study [1]; 2-amino analog MIC data from BenchChem aggregated sources .

Why This Matters

When procuring bromophenol derivatives for antibacterial screening, selection of the specific aminoalkyl side-chain architecture determines which region of the MIC potency landscape is explored — the gem-dimethylpropyl congener is structurally non-interchangeable with its linear-chain counterparts.

• [1] Ly, T. N. et al. Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. ACS Omega 2024, 9(39), 40897–40906. View Source

Halogen Substitution Pattern Comparison

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol (MW 292.60, C11H15BrClNO) carries a specific di-halogen substitution pattern (6-Br, 4-Cl) that distinguishes it from its positional isomer 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chlorophenol (also MW 292.60) and from mono-halogenated dimethylpropyl analogs such as 2-(1-amino-2,2-dimethylpropyl)-4-methylphenol (no halogen) and 2-(3-bromo-2,2-dimethylpropyl)-6-chlorophenol (mono-chloro, MW ~277) [1]. Each halogen pattern creates a distinct electronic environment on the phenolic ring, directly impacting the compound's acidity (phenolic pKa), hydrogen-bond donor/acceptor capacity, and susceptibility toward further derivatization via nucleophilic aromatic substitution or cross-coupling reactions.

Halogen Pattern

Reported

6-Br,4-Cl (MW 292.60)
vs 4-Br,6-Cl isomer (identical MW)
vs mono-Cl (MW ~277)

Regioisomer selection determines electronic environment and synthetic reactivity

Positional isomerism yields distinct Hammett substituent effects

Evidence Dimension	Molecular weight, halogen count, and halogen positional configuration
Target Compound Data	MW 292.60; di-halogen: 6-Br, 4-Cl; C11H15BrClNO; phenolic –OH ortho to 1-amino-2,2-dimethylpropyl substituent
Comparator Or Baseline	4-Bromo-6-chloro isomer: MW 292.60, halogen positions swapped; Mono-chloro analog (2-(3-bromo-2,2-dimethylpropyl)-6-chlorophenol): MW ~277, only one ring halogen; Non-halogenated analog (2-(1-amino-2,2-dimethylpropyl)-4-methylphenol): MW ~193.
Quantified Difference	MW increase of 15.6 Da vs. mono-chloro analog; MW increase of ~100 Da vs. non-halogenated dimethylpropyl analog. Br → Cl positional swap yields identical MW but distinct electronic distribution (σmeta vs. σpara effects on phenolic –OH).
Conditions	Computed physicochemical properties; three independent compound series from supplier catalogs [1].

Why This Matters

The 6-bromo-4-chloro di-halogen pattern is not synthetically interchangeable with the 4-bromo-6-chloro isomer — both yield identical molecular weight but distinct reactivity due to different Hammett substituent constants at each position — making precise regioisomer specification essential for reproducible chemical biology experiments.

• [1] Kuujia. 2-(3-Bromo-2,2-dimethylpropyl)-6-chlorophenol, CAS 2229533-36-0 (mono-chloro analog). View Source

Recommended Application Scenarios

Transrepression-Selective GR Ligand Screening

The GR transrepression potency of 6.20 nM in A549 cells, combined with a transrepression:transactivation selectivity ratio exceeding 7.5, positions this compound as a structurally novel starting point for dissociated GR ligand programs [1]. Unlike classical steroidal scaffolds, the non-steroidal 6-bromo-4-chlorophenol core provides a distinct intellectual property landscape, while the gem-dimethylpropyl side chain introduces steric features that may underlie the observed functional selectivity. Procurement of this specific compound — rather than a generic bromophenol — is critical because the transrepression EC50 and selectivity ratio are contingent on the precise combination of 6-Br, 4-Cl, and 2,2-dimethylpropyl substitution; even closely related aminoalkyl analogs may exhibit entirely different GR pharmacology or lack GR engagement altogether.

Bromophenol Antibacterial SAR Studies

Within the bromophenol antibacterial SAR landscape, the target compound occupies a structurally distinct cluster defined by a tertiary-branched α-aminocarbon and a di-halogen phenolic ring [1][2]. Systematic studies have shown that bromophenol MIC values against S. aureus and MRSA span a ≥60-fold range (0.78–50 μg/mL) depending on functional-group composition [2]. Including the 2,2-dimethylpropyl congener in a screening panel allows researchers to probe the contribution of gem-dimethyl steric bulk to antibacterial potency, a parameter not addressable by linear-chain or unsubstituted amino analogs (such as the 2-amino derivative, MIC 32 μg/mL against S. aureus [1]). This compound is recommended for hit-expansion libraries in academic and industrial antibacterial discovery programs.

Sterically Shielded N,O-Bidentate Ligand Design

The phenolic –OH and α-amino groups of 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol constitute an N,O-bidentate coordination motif analogous to that employed by Schiff base bromophenol ligands which form 1:2 (metal:ligand) complexes with Co(II), Ni(II), Cu(II), and Zn(II) [1]. The 2,2-dimethylpropyl substituent provides greater steric shielding around the amino nitrogen compared to methyl or ethyl congeners [2], which can influence both complex stoichiometry preference and metal-center geometry. Research groups investigating redox-active or catalytically active bromophenolato–metal complexes should select this specific compound when steric modulation of the primary coordination sphere is an experimental variable.

Di-Halogenated Phenol Synthetic Intermediate

The 6-bromo-4-chloro substitution pattern offers orthogonal reactivity for sequential derivatization: the bromine atom at position 6 is more reactive toward Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) than the chlorine at position 4, enabling selective mono-functionalization [1]. The 1-amino-2,2-dimethylpropyl group additionally serves as a protected amine handle or can be diazotized for further transformations. This regioselectivity profile makes the target compound a more versatile building block for diversity-oriented synthesis than symmetrically substituted di-bromo or di-chloro analogs. Procurement teams building fragment or lead-like libraries for medicinal chemistry should prioritize the 6-bromo-4-chloro regioisomer over the 4-bromo-6-chloro positional isomer [2] to ensure predictable and reproducible cross-coupling outcomes.

Application

Selection Property

Validation Focus

Transrepression-Selective GR Ligand Screening

GR transrepression selectivity profile

NF-κB/AP-1 transrepression vs transactivation endpoints

Antibacterial SAR Studies

Side-chain steric bulk (gem-dimethyl)

MIC endpoints across S. aureus and MRSA panels

Sterically Shielded N,O-Bidentate Ligand Design

Steric shielding at amino nitrogen

Metal complex stoichiometry and geometry

Di-Halogenated Phenol Intermediate

Orthogonal Br/Cl reactivity

Selective Pd-catalyzed cross-coupling outcomes

• [1] BindingDB. BDBM50348412 / CHEMBL1800982. Affinity, transrepression, and transactivation data summary. View Source
• [2] Ly, T. N. et al. Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. ACS Omega 2024, 9(39), 40897–40906. View Source
• [3] Bakirdere, E. G. et al. Synthesis and Characterization of a New 2-{(E)-[(4-aminophenyl)imino]methyl}-6-bromo-4-chlorophenol and Its Complexes with Co(II), Ni(II), Cu(II), and Zn(II). Synth. React. Inorg. Met.-Org. Nano-Met. Chem. 2015, 45, 1337–1346. View Source
• [4] Google Patents. CN1911899A. Method for selectively brominating phenols (synthetic context for bromo-chloro selectivity). View Source